Cas no 2171928-15-5 (4-(Methoxymethyl)oxepane-4-carbaldehyde)

• Product Name: 4-(Methoxymethyl)oxepane-4-carbaldehyde
• CAS No: 2171928-15-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5567256
• PubChem ID: 165597080
• Update Time: 2025-05-26

4-(Methoxymethyl)oxepane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)oxepane-4-carbaldehyde
• 2171928-15-5
• EN300-1623701
• 4-(Methoxymethyl)oxepane-4-carbaldehyde

• Inchi： 1S/C9H16O3/c1-11-8-9(7-10)3-2-5-12-6-4-9/h7H,2-6,8H2,1H3
• InChI Key： VZFHWTKDCXAMTI-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(COC)CC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(Methoxymethyl)oxepane-4-carbaldehyde

Comprehensive Overview of 4-(Methoxymethyl)oxepane-4-carbaldehyde (CAS No. 2171928-15-5): Properties, Applications, and Innovations

4-(Methoxymethyl)oxepane-4-carbaldehyde (CAS No. 2171928-15-5) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural features. This aldehyde derivative, characterized by a seven-membered oxepane ring and a methoxymethyl substituent, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in green chemistry applications, particularly as the demand for sustainable synthetic routes grows.

The compound's molecular structure, featuring both aldehyde and ether functionalities, makes it valuable for asymmetric synthesis and chiral building blocks. Recent studies highlight its role in developing novel biodegradable polymers, aligning with current environmental concerns. The oxepane ring system present in this molecule is particularly interesting to medicinal chemists, as similar frameworks appear in various bioactive molecules.

From a technical perspective, 4-(Methoxymethyl)oxepane-4-carbaldehyde demonstrates remarkable stability under various conditions, making it suitable for multi-step synthetic processes. Its CAS registry number (2171928-15-5) provides a unique identifier for researchers tracking its applications across different databases. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, which is crucial for pharmaceutical-grade applications.

In fragrance chemistry, this compound's structural features contribute to its potential as a sustainable aroma chemical. The growing consumer preference for eco-friendly personal care products has increased interest in such molecules. Furthermore, its compatibility with enzymatic transformations makes it attractive for biocatalytic processes, a hot topic in current synthetic methodology research.

The synthesis of 4-(Methoxymethyl)oxepane-4-carbaldehyde typically involves ring-expansion strategies or oxidative transformations of suitable precursors. Recent advances in flow chemistry have improved its production efficiency, addressing the pharmaceutical industry's need for scalable processes. Quality control protocols emphasize monitoring the aldehyde functionality, as this reactive group is essential for subsequent transformations.

Storage and handling recommendations for this compound focus on maintaining its chemical integrity. While not classified as hazardous, proper storage under inert atmosphere helps preserve its reactivity. The scientific community continues to investigate its potential in drug discovery programs, particularly for targets requiring oxygen-containing heterocycles.

Market analyses indicate growing demand for such specialized intermediates, driven by expansion in custom synthesis services and contract research organizations. The unique combination of the oxepane ring and aldehyde group in 4-(Methoxymethyl)oxepane-4-carbaldehyde offers distinct advantages for creating molecular diversity in combinatorial chemistry approaches.

Future research directions may explore its application in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features suggest potential in developing new functional materials, particularly in the field of smart coatings and controlled release systems. These applications align well with current trends in materials science and nanotechnology.

From a regulatory standpoint, proper documentation of 4-(Methoxymethyl)oxepane-4-carbaldehyde (CAS 2171928-15-5) ensures compliance with international chemical inventory requirements. Suppliers typically provide detailed technical data sheets covering its physicochemical properties, stability data, and recommended handling procedures, facilitating its adoption in various research and industrial applications.